Cas no 1806778-75-5 (Methyl 2-amino-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806778-75-5
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4812208
• Update Time: 2025-06-08

Methyl 2-amino-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C9H10F2N2O2/c1-15-6(14)4-5-2-3-13-9(12)7(5)8(10)11/h2-3,8H,4H2,1H3,(H2,12,13)
• InChI Key： QYRYFGXLRBVGEU-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=CC=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-(difluoromethyl)pyridine-4-acetate

Methyl 2-amino-3-(difluoromethyl)pyridine-4-acetate: A Comprehensive Overview

Methyl 2-amino-3-(difluoromethyl)pyridine-4-acetate, with the CAS No. 1806778-75-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group at position 2, a difluoromethyl group at position 3, and an acetate ester group at position 4. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of Methyl 2-amino-3-(difluoromethyl)pyridine-4-acetate involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly accelerate the reaction process while maintaining high selectivity. This method has been extensively documented in recent studies, highlighting its potential for large-scale production.

The structural uniqueness of Methyl 2-amino-3-(difluoromethyl)pyridine-4-acetate lies in its ability to act as a versatile platform for further chemical modifications. The amino group at position 2 can undergo various reactions, such as alkylation or acylation, to introduce additional functionalities. Similarly, the difluoromethyl group at position 3 serves as a valuable substituent due to its electron-withdrawing nature, which can influence the electronic properties of the entire molecule. Recent research has explored the use of this compound as a building block for constructing bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most promising applications of Methyl 2-amino-3-(difluoromethyl)pyridine-4-acetate is in the field of drug discovery. Its ability to modulate enzyme activity and interact with biological targets has made it a valuable lead compound for developing therapeutic agents. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its fluorinated substituent enhances its pharmacokinetic properties, such as bioavailability and metabolic stability, making it an attractive candidate for drug development.

In addition to its medicinal applications, Methyl 2-amino-3-(difluoromethyl)pyridine-4-acetate has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has been exploited in the design of novel catalysts and sensors. Recent research has focused on its potential as a ligand in metalloporphyrin systems, where it can enhance the catalytic efficiency and selectivity of these complexes. This opens up new avenues for its application in green chemistry and sustainable processes.

The toxicological profile of Methyl 2-amino-3-(difluoromethyl)pyridine-4-acetate is another area of active investigation. While initial studies suggest that it exhibits low toxicity at therapeutic doses, further research is required to fully understand its long-term effects and potential for bioaccumulation. Regulatory agencies have emphasized the importance of conducting comprehensive safety assessments to ensure its safe use in both pharmaceutical and industrial applications.

Looking ahead, the future of Methyl 2-amino-3-(difluoromethyl)pyridine-4-acetate is poised for growth as researchers continue to uncover its diverse applications. The integration of advanced computational techniques, such as machine learning and molecular modeling, is expected to accelerate the discovery of new uses for this compound. Furthermore, collaborations between academia and industry are likely to drive innovation and facilitate its translation into commercial products.

In conclusion, Methyl 2-amino-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1806778-75-5) stands out as a remarkable compound with multifaceted applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in advancing modern chemistry and materials science.